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Cat. No.: B1238518
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Isonox® is a trade name for a range of antioxidant additives, including hindered phenolic
antioxidants such as Isonox® 132 and Isonox® 232. These additives are crucial in preventing
the degradation of functional fluids caused by oxidation. Functional fluids, such as hydraulic
fluids, metalworking fluids, and industrial lubricants, are subjected to demanding operating
conditions, including high temperatures, pressures, and exposure to oxygen and metal
catalysts. These conditions can lead to oxidation of the base fluid, resulting in the formation of
sludge, varnish, and corrosive by-products, which can impair equipment performance and lead
to premature failure. Isonox® antioxidants are designed to inhibit these oxidative processes,
thereby extending the service life of the fluid and protecting the equipment.

Mechanism of Action: Hindered Phenolic
Antioxidants
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Hindered phenolic antioxidants, the class to which many Isonox® products belong, function as
primary antioxidants by scavenging free radicals. The oxidation of a functional fluid is a chain
reaction initiated by the formation of free radicals (R¢). These radicals react with oxygen to form
peroxy radicals (ROQOe), which then attack the base fluid molecules, propagating the chain
reaction.

Isonox®, a hindered phenolic antioxidant (ArOH), interrupts this cycle by donating a hydrogen
atom to the peroxy radical, neutralizing it and forming a stable hydroperoxide and a resonance-
stabilized phenoxy radical (ArOe). This phenoxy radical is significantly less reactive than the
initial peroxy radical and does not readily propagate the oxidation chain, effectively terminating
it.
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Figure 1: Antioxidant mechanism of Isonox®.
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Caption: Figure 1: Antioxidant mechanism of Isonox®.

Applications in Functional Fluids

Isonox® antioxidants find application in a wide array of functional fluids to enhance their
oxidative stability and performance.

e Hydraulic Fluids: In hydraulic systems, the fluid is subjected to high pressures and
temperatures, which accelerate oxidation. Isonox® helps to prevent the formation of sludge
and varnish that can clog filters and valves, ensuring smooth and reliable operation.

o Metalworking Fluids: These fluids are used for cooling and lubrication during metal
machining processes. They are prone to thermal and oxidative degradation. The addition of
Isonox® helps to maintain the fluid's performance, extend its life, and protect the workpiece
and cutting tools from corrosion.

« Industrial Lubricants: Industrial gear oils, bearing oils, and circulating oils operate under
conditions that promote oxidation. Isonox® is used to protect these lubricants from
thickening, acid formation, and deposit formation, thereby extending the life of the machinery.

Performance Data (Representative)

While specific performance data for Isonox® products is proprietary, the following tables
provide representative data for the performance of phenolic antioxidants in common functional
fluids. This data is intended to be illustrative of the expected performance improvements when
using a high-quality hindered phenolic antioxidant like Isonox®.

Table 1: Rotating Pressure Vessel Oxidation Test (RPVOT) - ASTM D2272

This test measures the oxidation stability of a lubricant under accelerated conditions. A longer
time to pressure drop indicates better oxidation resistance.
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Base Fluid (No

Base Fluid + Phenolic

Fluid Type .. ..

Antioxidant) Antioxidant (e.g., Isonox®)
Hydraulic Oil (ISO VG 46) 150 minutes > 600 minutes
Turbine Qil (ISO VG 32) 200 minutes > 800 minutes

Industrial Gear Oil (ISO VG
220)

100 minutes

> 450 minutes

Table 2: Oxidation Stability of Inhibited Mineral Oils (TOST) - ASTM D943

This test determines the time until the oil's acid number increases significantly, indicating the

end of its useful life.

Base Fluid (No

Base Fluid + Phenolic

Fluid Type .. ..

Antioxidant) Antioxidant (e.g., Isonox®)
Hydraulic Oil (ISO VG 46) <1000 hours > 5000 hours
Turbine Qil (ISO VG 32) <1500 hours > 8000 hours

Experimental Protocols

Detailed methodologies for key experiments to evaluate the performance of Isonox® in

functional fluids are provided below.

Protocol 1: Rotating Pressure Vessel Oxidation Test

(RPVOT) - ASTM D2272

Objective: To evaluate the oxidation stability of a functional fluid containing Isonox® under

accelerated conditions of high temperature and oxygen pressure in the presence of a copper

catalyst.

Materials:

o RPVOT apparatus (pressure vessel, heating bath, rotating mechanism)

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b1238518/docs?utm_src=pdf-body#application-notes-and-protocols-isonox-antioxidants-in-functional-fluids
https://www.benchchem.com/product/b1238518/docs?utm_src=pdf-body#application-notes-and-protocols-isonox-antioxidants-in-functional-fluids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample of functional fluid with and without Isonox®

Distilled water

Copper catalyst coill

Oxygen (high purity)

Procedure:

Weigh 50 g of the oil sample and 5 g of distilled water into the glass sample container.

» Place a polished copper catalyst coil into the container.

o Assemble the container inside the pressure vessel.

o Seal the pressure vessel and purge with oxygen to remove air.

o Pressurize the vessel with oxygen to 620 kPa (90 psi) at room temperature.

o Place the vessel in the heating bath maintained at 150°C and begin rotation at 100 rpm.
o Monitor the pressure inside the vessel continuously.

e The test is complete when the pressure has dropped by 175 kPa (25.4 psi) from the
maximum pressure observed.

» Record the time in minutes to reach this pressure drop. This is the RPVOT value.
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Figure 2: RPVOT (ASTM D2272) workflow.
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Caption: Figure 2: RPVOT (ASTM D2272) workflow.
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Protocol 2: Oxidation Stability of Inhibited Mineral Oils
(TOST) - ASTM D943

Objective: To determine the oxidation lifetime of a functional fluid containing Isonox® by

measuring the time required to reach a specified acid number under conditions of elevated

temperature, in the presence of water, oxygen, and a steel-copper catalyst.

Materials:

TOST apparatus (oxidation cell, heating bath, oxygen delivery system)
Sample of functional fluid with and without Isonox®

Distilled water

Steel and copper catalyst coils

Oxygen (high purity)

Reagents for acid number titration (e.g., potassium hydroxide solution)

Procedure:

Place 300 mL of the oil sample into the oxidation cell.
Add 60 mL of distilled water.

Insert the steel and copper catalyst coils.

Place the cell in the heating bath maintained at 95°C.
Bubble oxygen through the sample at a rate of 3 L/h.

Periodically (e.g., every 1000 hours), withdraw a small aliquot of the oil for acid number
determination.

The test is continued until the acid number of the oil reaches 2.0 mg KOH/g.
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e The oxidation lifetime is reported as the number of hours to reach this acid number.

Prepare Sample:
- 300mL Oil + 60mL Water
- Add Steel & Copper Catalysts

'

Place in Oxidation Cell at 95°C

'

Bubble Oz at 3 L/h

/
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Figure 3: TOST (ASTM D943) workflow.
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Caption: Figure 3: TOST (ASTM D943) workflow.

Conclusion

Isonox® hindered phenolic antioxidants play a critical role in enhancing the performance and
extending the service life of functional fluids. By effectively inhibiting oxidation, they prevent
fluid degradation and protect valuable equipment. The standardized test protocols outlined
provide a framework for researchers and scientists to evaluate the efficacy of Isonox® and
other antioxidant additives in their specific applications. The representative data highlights the
significant improvements in oxidative stability that can be achieved with the proper use of these
additives.

» To cite this document: BenchChem. [Application Notes and Protocols: Isonox® Antioxidants
in Functional Fluids]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238518/docs#application-notes-and-protocols-
isonox-antioxidants-in-functional-fluids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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